Cas no 2171924-82-4 (tert-butyl 3-(chlorosulfonyl)methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate)

Tert-butyl 3-(chlorosulfonyl)methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its reactive chlorosulfonyl and tert-butyl carboxylate functional groups. The chlorosulfonyl moiety enables further derivatization through nucleophilic substitution, making it useful in the preparation of sulfonamides and other sulfur-containing compounds. The tert-butyl carboxylate group offers stability under various reaction conditions while allowing deprotection when needed. This compound is commonly employed in pharmaceutical and agrochemical research for constructing complex heterocyclic frameworks. Its well-defined reactivity profile and compatibility with multiple synthetic transformations make it a practical choice for medicinal chemistry and fine chemical applications.
tert-butyl 3-(chlorosulfonyl)methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate structure
2171924-82-4 structure
Product Name:tert-butyl 3-(chlorosulfonyl)methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate
CAS No:2171924-82-4
MF:C15H20ClNO4S
MW:345.841602325439
CID:6141392
PubChem ID:165959290
Update Time:2025-10-24

tert-butyl 3-(chlorosulfonyl)methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-(chlorosulfonyl)methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate
    • tert-butyl 3-[(chlorosulfonyl)methyl]-1,2,3,4-tetrahydroquinoline-1-carboxylate
    • EN300-1577605
    • 2171924-82-4
    • Inchi: 1S/C15H20ClNO4S/c1-15(2,3)21-14(18)17-9-11(10-22(16,19)20)8-12-6-4-5-7-13(12)17/h4-7,11H,8-10H2,1-3H3
    • InChI Key: PZXSUZIYVPBYJV-UHFFFAOYSA-N
    • SMILES: ClS(CC1CC2C=CC=CC=2N(C(=O)OC(C)(C)C)C1)(=O)=O

Computed Properties

  • Exact Mass: 345.0801570g/mol
  • Monoisotopic Mass: 345.0801570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 509
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 72.1Ų

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Additional information on tert-butyl 3-(chlorosulfonyl)methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate

tert-butyl 3-(chlorosulfonyl)methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-(chlorosulfonyl)methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate, with the CAS number 2171924-82-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in various industries. Recent studies have highlighted its role in advanced chemical synthesis and its potential as a precursor for novel materials.

The molecular structure of tert-butyl 3-(chlorosulfonyl)methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate is characterized by a tetrahydroquinoline backbone with a tert-butyl group attached to the carboxylic acid moiety. The presence of the chlorosulfonyl group at the third position introduces unique electronic properties to the molecule. This combination of functional groups makes it an attractive candidate for exploring new chemical reactions and material properties.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed advanced spectroscopic techniques such as NMR and IR to elucidate its molecular structure. The findings reveal that the compound exhibits excellent thermal stability and reactivity under specific conditions. These properties make it suitable for use in high-temperature applications and as an intermediate in complex organic syntheses.

In terms of applications, tert-butyl 3-(chlorosulfonyl)methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate has shown promise in the development of novel polymers and coatings. Its ability to undergo polymerization under controlled conditions has led to the creation of materials with enhanced mechanical and thermal properties. Additionally, studies are underway to explore its potential as a catalyst in industrial chemical processes.

The environmental impact of this compound is another area of active research. Researchers are investigating its biodegradability and toxicity to ensure that its use does not pose risks to ecosystems. Preliminary results indicate that it has low toxicity and degrades under specific environmental conditions. These findings are crucial for its safe integration into industrial applications.

In conclusion, tert-butyl 3-(chlorosulfonyl)methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate represents a cutting-edge compound with diverse potential applications. Its unique chemical structure and favorable properties make it a valuable addition to the arsenal of modern chemistry. As research continues to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in advancing technological innovations.

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